Cas no 2172201-60-2 (1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one)

• Product Name: 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one
• CAS No: 2172201-60-2
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 5860490
• PubChem ID: 165838216
• Update Time: 2025-05-19

1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one
• 2172201-60-2
• EN300-1283373

• Inchi： 1S/C13H15ClO/c1-9(2)6-12(15)8-11-4-5-13(14)10(3)7-11/h4-7H,8H2,1-3H3
• InChI Key： MRLBPLBTJCETRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 222.0811428g/mol
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one

Comprehensive Overview of 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one (CAS No. 2172201-60-2)

1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one (CAS No. 2172201-60-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of chalcone derivatives, which are known for their diverse biological activities and industrial uses. The presence of both a chloro and methyl substituent on the phenyl ring, combined with an α,β-unsaturated ketone moiety, makes this compound a subject of interest for researchers and manufacturers alike.

In the context of current trends, 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one is often discussed in relation to its potential role in pharmaceutical intermediates and agrochemical formulations. With the growing demand for sustainable and efficient chemical solutions, this compound has been explored for its possible applications in crop protection and drug discovery. Its structural features, such as the conjugated double bond and aryl chloride group, make it a versatile building block for further chemical modifications. Researchers are particularly interested in its potential as a precursor for bioactive molecules, given the increasing focus on green chemistry and eco-friendly synthesis methods.

The synthesis of 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one typically involves a Claisen-Schmidt condensation reaction between 4-chloro-3-methylbenzaldehyde and 4-methylpent-3-en-2-one. This reaction is widely studied due to its efficiency and scalability, making it a popular topic in organic synthesis forums and research publications. The compound's CAS No. 2172201-60-2 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in both industrial and academic settings. Additionally, its physicochemical properties, such as solubility, melting point, and stability, are critical for determining its suitability for specific applications.

From an industrial perspective, 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one is often highlighted in discussions about custom synthesis and fine chemicals. Companies specializing in contract research and chemical manufacturing frequently list this compound as part of their portfolio, catering to clients in the pharmaceutical, agrochemical, and material science sectors. Its potential as a flavor and fragrance intermediate has also been explored, given the growing market for synthetic aroma compounds.

In conclusion, 1-(4-chloro-3-methylphenyl)-4-methylpent-3-en-2-one (CAS No. 2172201-60-2) represents a fascinating example of how specialty chemicals can bridge the gap between academic research and industrial applications. Its unique structure and versatile reactivity make it a valuable compound for further exploration, particularly in fields like medicinal chemistry and sustainable agriculture. As the demand for innovative chemical solutions continues to rise, this compound is likely to remain a topic of interest for scientists and industry professionals alike.